Cas no 326894-70-6 (2-Chloro-5-methyl-4-(trifluoromethyl)pyridine)

2-Chloro-5-methyl-4-(trifluoromethyl)pyridine structure
326894-70-6 structure
Product Name:2-Chloro-5-methyl-4-(trifluoromethyl)pyridine
CAS No:326894-70-6
MF:C7H5ClF3N
MW:195.569511175156
MDL:MFCD18206738
CID:4669320
PubChem ID:88575394
Update Time:2024-11-04

2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-methyl-4-(trifluoromethyl)pyridine
    • PS-15769
    • DS-013118
    • 326894-70-6
    • P20086
    • MFCD18206738
    • 2-Chloro-5-methyl-4-trifluoromethyl-pyridine
    • SCHEMBL10187259
    • MXHVZQKAPDIULO-UHFFFAOYSA-N
    • EN300-6480408
    • CS-0309429
    • PB42548
    • SY247167
    • 2-Chloro-5-methyl-4-(trifluoromethyl)pyridine
    • MDL: MFCD18206738
    • Inchi: 1S/C7H5ClF3N/c1-4-3-12-6(8)2-5(4)7(9,10)11/h2-3H,1H3
    • InChI Key: MXHVZQKAPDIULO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=C(C=N1)C

Computed Properties

  • Exact Mass: 195.0062613g/mol
  • Monoisotopic Mass: 195.0062613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 198.1±35.0 ºC (760 Torr),
  • Flash Point: 73.6±25.9 ºC,
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),

2-Chloro-5-methyl-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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